Cas no 5303-97-9 ([1-(4-bromophenyl)ethylidene]propanedinitrile)

• Product Name: [1-(4-bromophenyl)ethylidene]propanedinitrile
• CAS No: 5303-97-9
• MF: C₁₁H₇BrN₂
• MW: 247.090681314468
• CID: 1584740
• PubChem ID: 793588
• Update Time: 2025-04-21

[1-(4-bromophenyl)ethylidene]propanedinitrile Chemical and Physical Properties

Names and Identifiers

• [1-(4-bromophenyl)ethylidene]propanedinitrile
• HMS1395G07
• AKOS001012176
• SR-01000203640-1
• DTXSID30967531
• Enamine_000491
• SCHEMBL26859454
• Z56767582
• 5303-97-9
• SR-01000203640
• 2-[1-(4-bromophenyl)ethylidene]propanedinitrile

• Inchi： 1S/C11H7BrN2/c1-8(10(6-13)7-14)9-2-4-11(12)5-3-9/h2-5H,1H3
• InChI Key： PHHYKSAKEFGMGL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)/C(=C(\C#N)/C#N)/C

Computed Properties

• Exact Mass: 245.97931
• Monoisotopic Mass: 245.979261
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 47.6

Experimental Properties

• Density: 1.457
• Boiling Point: 343.9°C at 760 mmHg
• Flash Point: 161.8°C
• Refractive Index: 1.592
• PSA: 47.58